1-(2,2-dimethylpropanoyl)-N-(2-methylcyclopropyl)piperidine-3-carboxamide

• IUPAC Name: 1-(2,2-dimethylpropanoyl)-N-(2-methylcyclopropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C15H26N2O2/c1-10-8-12(10)16-13(18)11-6-5-7-17(9-11)14(19)15(2,3)4/h10-12H,5-9H2,1-4H3,(H,16,18)
• InChI Key: VWJJJWFGMLOAEF-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1NC(=O)C2CCCN(C2)C(=O)C(C)(C)C
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

1-(2,2-dimethylpropanoyl)-N-(2-methylcyclopropyl)piperidine-3-carboxamide, also known as DMCPA, is a chemical compound that has been extensively studied for its potential use in scientific research. DMCPA belongs to the class of piperidine derivatives and has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 1-(2,2-dimethylpropanoyl)-N-(2-methylcyclopropyl)piperidine-3-carboxamide is not fully understood, but it is thought to act on the gamma-aminobutyric acid (GABA) system in the brain. This compound has been shown to increase GABA levels in the brain, which may contribute to its anxiolytic and sedative effects. Additionally, this compound has been shown to modulate the activity of dopamine neurons in the brain, which may contribute to its potential use in the treatment of Parkinson's disease.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects. It has been shown to increase GABA levels in the brain, which may contribute to its anxiolytic and sedative effects. This compound has also been shown to increase dopamine levels in the brain, which may contribute to its potential use in the treatment of Parkinson's disease. Additionally, this compound has been shown to reduce drug-seeking behavior in rats, suggesting that it may have potential as a treatment for drug addiction.

Advantages and Limitations for Lab Experiments

1-(2,2-dimethylpropanoyl)-N-(2-methylcyclopropyl)piperidine-3-carboxamide has several advantages for use in lab experiments. It is cost-effective to synthesize, and it has been shown to have a range of effects on the central nervous system. Additionally, this compound has been shown to be relatively safe, with no reported toxic effects. However, there are also limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, and there is limited research on its long-term effects. Additionally, this compound has not been extensively studied in humans, so its potential for use in clinical settings is still unknown.

Future Directions

There are several future directions for the study of 1-(2,2-dimethylpropanoyl)-N-(2-methylcyclopropyl)piperidine-3-carboxamide. One area of research could focus on further elucidating its mechanism of action, which could provide insight into its potential use in the treatment of neurological disorders. Additionally, further research could be conducted on the long-term effects of this compound, particularly in humans. Another area of research could focus on the development of new derivatives of this compound, which could have improved pharmacological properties. Overall, the study of this compound has the potential to provide valuable insights into the functioning of the central nervous system and the development of new treatments for neurological disorders.

Synthesis Methods

1-(2,2-dimethylpropanoyl)-N-(2-methylcyclopropyl)piperidine-3-carboxamide can be synthesized through a multi-step process that involves the reaction of 2-methylcyclopropylamine with 3-piperidinone. The resulting intermediate is then reacted with 2,2-dimethylpropanoyl chloride to form this compound. The synthesis method has been optimized to produce high yields of pure this compound, making it a cost-effective option for scientific research.

Scientific Research Applications

1-(2,2-dimethylpropanoyl)-N-(2-methylcyclopropyl)piperidine-3-carboxamide has been extensively studied for its potential use in scientific research. It has been shown to have a range of effects on the central nervous system, including anticonvulsant, anxiolytic, and sedative properties. This compound has also been shown to have potential as a treatment for Parkinson's disease, as it has been shown to increase dopamine levels in the brain. Additionally, this compound has been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in rats.